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Compound of Interest

Compound Name:
7-Iodoimidazo[2,1-f][1,2,4]triazin-

4-amine

Cat. No.: B13572331

Get Quote

Executive Summary: The "Labile Iodine" Signature
7-iodo-7-deazapurines (e.g., 7-iodo-7-deazaadenine, 7-iodo-7-deazaguanine) are critical

scaffolds in antiviral drug development and DNA sequencing chemistries. Their utility lies in the

7-position substitution, which mimics the electronic properties of natural purines while

preventing N7-glycosylation or providing a handle for cross-coupling.

In mass spectrometry (MS), these compounds exhibit a distinct "Iodine Effect":

High Lability: The C-I bond is significantly weaker than C-Br or C-Cl, leading to facile iodine

loss even at low collision energies.

Mass Defect: Iodine introduces a negative mass defect, shifting ions to lower fractional

masses compared to biological background.

Lack of Isotopic Fingerprint: Unlike Chlorine (3:1) or Bromine (1:1), Iodine is monoisotopic (

I), simplifying the spectrum but removing the M+2 confirmation tool.
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Mechanistic Insight: Fragmentation Pathways
The fragmentation of 7-iodo nucleobases in Electrospray Ionization (ESI-MS/MS) follows a

predictable hierarchy governed by bond dissociation energies (BDE).

The Primary Pathway: Glycosidic Cleavage
For nucleosides (e.g., 7-iodo-7-deaza-2'-deoxyadenosine), the weakest link is the

-glycosidic bond.

Mechanism: Protonation occurs on the base (likely N1 or N3).

Result: Neutral loss of the sugar moiety (deoxyribose, -116 Da).

Observation: The Base Peak in the MS/MS spectrum is almost invariably the protonated

aglycone

.

The Secondary Pathway: Halogen Elimination
Once the free base is generated, the excess internal energy drives the cleavage of the C-I

bond.

Neutral Loss of HI: In even-electron ESI ions (

), the preferred pathway is the elimination of hydrogen iodide (HI, 128 Da). This restores the
aromaticity of the deazapurine core.

Radical Loss (I•): While less common in ESI, the C-I bond is weak enough that homolytic

cleavage can occur, especially in high-energy CID or photodissociation, yielding a radical

cation

.

Diagram 1: Fragmentation Cascade
The following DOT diagram illustrates the stepwise fragmentation from the parent nucleoside to

the core heterocyclic fragments.
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[M+H]+

Aglycone Base Ion
[Base+H]+ - Sugar (116 Da)

Deaza-Purine Core
[Base+H - HI]+ - HI (128 Da)

Ring Fragments
(RDA / HCN Loss) - HCN / NH3

Click to download full resolution via product page

Caption: Stepwise ESI-MS/MS fragmentation pathway of 7-iodo-7-deazapurine nucleosides,

highlighting the critical loss of HI.

Comparative Analysis: 7-Iodo vs. Alternatives
This section provides a direct comparison to validate your spectral assignment. The "Iodine

Effect" is best understood when contrasted with Bromine and Hydrogen analogs.

Table 1: Spectral Fingerprint Comparison
Data based on 7-deazaadenine scaffold (Base MW = 134).
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Feature 7-Iodo-7-deaza 7-Bromo-7-deaza 7-Deaza (Hydrogen)

Substituent Mass Iodine (~127 Da) Bromine (~79/81 Da) Hydrogen (1 Da)

Isotopic Pattern
Single Peak (

I)

1:1 Doublet (

Br/

Br)

Single Peak

Base Ion (

)
m/z 261 m/z 213 / 215 m/z 135

Primary Fragment m/z 133 (Loss of HI) m/z 133 (Loss of HBr)
m/z 108 (Loss of

HCN)

C-X Bond Stability Low (Facile Loss)
Medium (Requires

higher CE)
High (Stable C-H)

Mass Defect
Negative (Shift to

lower mass)
Negative Positive

Expert Insight: When analyzing a mixture, use the Mass Defect Filter. 7-iodo compounds will sit

significantly "lower" on the mass scale (e.g., m/z 260.95) compared to biological matrix ions

(e.g., m/z 261.15).

Experimental Protocol: Self-Validating Workflow
To ensure reproducible fragmentation data, follow this "Low-Energy CID" protocol. This method

minimizes in-source fragmentation while maximizing structural information.

Step-by-Step Methodology
Sample Preparation:

Dissolve standard in 50:50 Methanol:Water + 0.1% Formic Acid.

Target concentration: 1 µM (Iodine compounds ionize well; high concentrations cause

detector saturation).
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Source Parameters (ESI+):

Capillary Voltage: 3.5 kV (Standard).

Cone Voltage:Keep Low (15-20 V).Crucial: High cone voltage will strip the iodine in the

source, mimicking the non-iodinated analog.

Desolvation Temp: 350°C.

MS/MS Acquisition:

Collision Gas: Argon (preferred) or Nitrogen.[1]

Collision Energy (CE) Ramp:

Low (10-15 eV): To observe the intact Base Ion

.

Med (25-35 eV): To drive the Iodine loss (

Da).

High (>40 eV): To fragment the heterocyclic ring (RDA cleavage).

Diagram 2: Experimental Logic Flow

Sample:
1 µM in MeOH/H2O

ESI Source
Low Cone Voltage

Infusion Q1 Selection
Select [M+H]+

Soft Ionization Collision Cell
Ramp CE 10-40eV

Isolation Detector
Identify Neutral Loss

Fragmentation

Click to download full resolution via product page

Caption: Optimized LC-MS/MS workflow for labile halogenated nucleobases.

Detailed Fragmentation Data (Reference Values)
Use these values to calibrate your mass analyzer or validate your compound identity.

A. 7-Iodo-7-deazaadenine (Aglycone)
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Parent Ion

: m/z 261.0

Dominant Fragment: m/z 133.0 (Loss of HI, -128 Da). Note: This ion corresponds to the

protonated 7-deazaadenine core.

Secondary Fragment: m/z 106.0 (Loss of HCN from the core).

B. 7-Iodo-7-deazaGuanine (Aglycone)
Parent Ion

: m/z 277.0

Dominant Fragment: m/z 149.0 (Loss of HI, -128 Da). Note: This ion corresponds to the

protonated 7-deazaGuanine core.

Secondary Fragment: m/z 106.0 (Loss of HNCO, characteristic of guanine-type rings).

C. 7-Iodo-7-deaza-2'-deoxyadenosine (Nucleoside)
Parent Ion

: m/z 377.0

Fragment 1: m/z 261.0 (Base peak, Loss of sugar).

Fragment 2: m/z 133.0 (Sequential loss of HI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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